2-Chloro-N-[2-(3-hydroxy-2-oxo-1H-indol-3-yl)ethyl]acetamide

• IUPAC Name: 2-chloro-N-[2-(3-hydroxy-2-oxo-1H-indol-3-yl)ethyl]acetamide
• InChI: InChI=1S/C12H13ClN2O3/c13-7-10(16)14-6-5-12(18)8-3-1-2-4-9(8)15-11(12)17/h1-4,18H,5-7H2,(H,14,16)(H,15,17)
• InChI Key: SFJQRJBQOMPAQC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(C(=O)N2)(CCNC(=O)CCl)O
• Molecular Formula: C12H13ClN2O3
• Molecular Weight: 268.69 g/mol

Description

“2-Chloro-N-[2-(3-hydroxy-2-oxo-1H-indol-3-yl)ethyl]acetamide” is a compound that contains an indole nucleus, which is a prevalent moiety in many bioactive aromatic compounds. This compound, also referred to as SNA, has been isolated from the Selaginella pulvinata plant. It has shown potent inhibitory activity against melanoma cell proliferation through increasing apoptosis.

Mechanism of Action

The compound has shown potent inhibitory activity against melanoma cell proliferation through increasing apoptosis. It significantly inhibited the proliferation of H4 cells (a neuroglioma cell line) and suppressed cell migration. Moreover, it increased cell cycle arrest and induced apoptosis.

Future Directions

The compound has demonstrated potential as an anti-tumor drug against neuroglioma. Future research could further investigate its effects against neuroglioma and other types of cancer, and explore the underlying mechanisms of its action.